Cas no 473-72-3 (Pinonic Acid)

Pinonic Acid (C₁₀H₁₆O₃) is a monoterpenoid carboxylic acid derived from the oxidation of α-pinene, a major component of pine resin. It is a key intermediate in atmospheric chemistry, particularly in the formation of secondary organic aerosols (SOAs). This compound exhibits notable reactivity due to its carboxylic and ketone functional groups, making it valuable for studying aerosol formation and aging processes. Pinonic Acid is also used in research applications related to biogenic volatile organic compound (BVOC) transformations. Its well-defined structure and purity make it a reliable standard for analytical and environmental studies. The compound's stability under controlled conditions ensures consistent performance in laboratory investigations.
Pinonic Acid structure
Pinonic Acid structure
Product Name:Pinonic Acid
CAS No:473-72-3
MF:C10H16O3
MW:184.232243537903
MDL:MFCD00066726
CID:330850
PubChem ID:10130
Update Time:2025-10-07

Pinonic Acid Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-
    • Pinonic Acid
    • PINONIC ACID(RG)
    • PINONIC ACID, cis-(RG)
    • (+/-)-cis-3-acetyl-2,2-dimethylcyclobutaneacetic acid
    • (3-Acetyl-2,2-dimethylcyclobutyl)acetic acid
    • 3-acetyl-2,2-dimethyl-cyclobutaneaceticaci
    • 3-acetyl-2,2-dimethylcyclobutaneaceticacid
    • cis-(2,2-dimethyl-3-acetylcyclobutyl)acetic acid
    • cis-3-acetyl-2,2-dimethylcyclobutylacetic acid
    • CIS-PINONIC ACID
    • Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl
    • PINONIC ACID(P)
    • EN300-296222
    • (3-acetyl-2,2-dimethyl-cyclobutyl)-acetic acid
    • SCHEMBL611079
    • NSC-609391
    • 2-((1S,3S)-3-Acetyl-2,2-dimethylcyclobutyl)-acetic acid
    • NSC96748
    • NSC-96748
    • 61826-55-9
    • NSC29469
    • NS00042432
    • NSC609391
    • SB45648
    • NSC 29469
    • 473-72-3
    • EINECS 207-471-3
    • NSC-46248
    • SIZDUQQDBXJXLQ-UHFFFAOYSA-N
    • AI3-19190
    • AKOS004120644
    • CS-0345782
    • DTXSID60874123
    • 2-(3-acetyl-2,2-dimethylcyclobutyl)acetic acid
    • Cyclobutaneacetic acid,2-dimethyl-
    • (1R)-3alpha-Acetyl-2,2-dimethylcyclobutane-1alpha-acetic acid
    • Cyclobutaneacetic acid, 3-acetyl-2,2-dimethyl-
    • (+)-Pinonic acid
    • NSC-29469
    • NSC46248
    • 3-ACETYL-2,2-DIMETHYLCYCLOBUTANEACETIC ACID
    • NSC 45643
    • (+) Pinonic acid
    • MDL: MFCD00066726
    • Inchi: 1S/C10H16O3/c1-6(11)8-4-7(5-9(12)13)10(8,2)3/h7-8H,4-5H2,1-3H3,(H,12,13)
    • InChI Key: SIZDUQQDBXJXLQ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CC(CC(=O)O)C1(C)C

Computed Properties

  • Exact Mass: 184.11000
  • Monoisotopic Mass: 184.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.065
  • Melting Point: 104-107℃
  • Boiling Point: 305.2°Cat760mmHg
  • Flash Point: 152.6°C
  • Refractive Index: 1.48
  • PSA: 54.37000
  • LogP: 1.71240

Pinonic Acid Security Information

  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38

Pinonic Acid Pricemore >>

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